Cas no 21766-81-4 (Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-)

• Product Name: Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-
• CAS No: 21766-81-4
• MF: C₂₂H₂₀O₃
• MW: 332.392406463623
• MDL: MFCD30573979
• CID: 1404012
• PubChem ID: 12746023
• Update Time: 2025-06-11

Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-
• 1-[2,5-Bis(phenylmethoxy)phenyl]ethanone
• 1-[2,5-Bis(benzyloxy)phenyl]ethanone
• 1-(2,5-Bis(benzyloxy)phenyl)ethanone
• WAA76681
• W17720
• 1-(2,5-Bis(benzyloxy)phenyl)ethan-1-one
• 1-[2,5-bis(benzyloxy)phenyl]ethan-1-one
• Terbutaline Impurity 10
• BCP33824
• CS-0059740
• SCHEMBL2785214
• UQJUOEWQZNRLJJ-UHFFFAOYSA-N
• 21766-81-4
• AMY28030
• AS-65913
• AKOS030573718
• A928601

• MDL： MFCD30573979
• Inchi： 1S/C22H20O3/c1-17(23)21-14-20(24-15-18-8-4-2-5-9-18)12-13-22(21)25-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3
• InChI Key： UQJUOEWQZNRLJJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1C(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.1413
• Monoisotopic Mass: 332.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81 ºC
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-

Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]- (CAS No. 21766-81-4): A Comprehensive Overview in Modern Chemical Research

Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-, identified by its chemical abstracts service number CAS No. 21766-81-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural motif with two phenylmethoxy groups attached to a biphenyl core, has garnered attention due to its potential applications in various scientific domains.

The molecular structure of Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-, consists of an acetylacetone backbone substituted with two phenylmethoxy groups at the 2 and 5 positions of a biphenyl ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The presence of multiple aromatic rings and oxygen-containing side chains enhances its interaction with biological targets, which is a critical factor in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. The biphenyl core, combined with the phenylmethoxy substituents, suggests potential applications in the design of novel therapeutic agents. Studies have indicated that such structures may exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways and signal transduction processes.

One of the most compelling aspects of Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-, is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop new derivatives with enhanced bioactivity. For instance, modifications at the phenylmethoxy groups have been shown to modulate the binding affinity and selectivity of the resulting compounds towards specific biological targets. This flexibility makes it an invaluable tool in medicinal chemistry.

The synthesis of Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-, involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers can conduct further studies without compromising on quality. The development of efficient synthetic routes has also contributed to the broader accessibility of this compound for academic and industrial research purposes.

Recent advancements in computational chemistry have further enhanced our understanding of Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have been instrumental in predicting the pharmacokinetic properties of derivatives derived from this compound, thereby accelerating the drug discovery process.

The potential applications of Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]-, extend beyond pharmaceuticals. Its unique structural features make it a promising candidate for materials science research as well. For example, researchers are exploring its use in developing novel organic electronic materials and functional polymers. The ability to fine-tune its properties through chemical modifications offers a pathway to create materials with tailored functionalities.

In conclusion, Ethanone, 1-[2,5-bis(phenylmethoxy)phenyl]- (CAS No. 21766-81-4), represents a fascinating compound with diverse applications in chemical research. Its intricate structure and versatile reactivity make it a valuable scaffold for drug discovery and material science innovations. As our understanding of its properties continues to evolve through interdisciplinary research efforts, we can anticipate even more exciting developments in the near future.